Cas no 866009-73-6 (2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide)

• Product Name: 2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide
• CAS No: 866009-73-6
• CID: 4662235
• Update Time: 2025-11-07

2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide

Additional information on 2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide

Introduction to 2-Amino-N-Tert-Butyl-N-(Phenylcarbamoylamino)Benzamide (CAS No: 866009-73-6)

The compound 2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide, with the CAS registry number 866009-73-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group attached to a benzamide moiety, further substituted with a tert-butyl group and a phenylcarbamoyl amino group. The combination of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, its structural features, including the tert-butyl group and phenylcarbamoyl substituent, contribute to its stability and bioavailability, making it an attractive lead compound for further optimization.

The synthesis of 2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzamide core through amide bond formation, followed by substitution reactions to introduce the tert-butyl and phenylcarbamoyl groups. The use of protecting groups and precise control over reaction conditions are critical to achieving high yields and purity.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate cytokine production and reduce oxidative stress has been validated in both in vitro and in vivo models. Additionally, ongoing research is exploring its potential as a chemopreventive agent against certain types of cancer, particularly those associated with chronic inflammation.

From an analytical standpoint, the characterization of this compound has been performed using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their spatial arrangement.

Looking ahead, the development of 2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide into a clinical candidate will require further optimization of its pharmacokinetic properties. Current efforts are focused on improving its solubility and reducing potential off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.

In conclusion, 2-amino-N-tert-butyl-N-[(phenylcarbamoyl)amino]benzamide (CAS No: 866009-73-6) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for addressing unmet medical needs in inflammation-related diseases. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on therapeutic development.